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Abstract
(2R,3S)-3-hydroxypyrrolidine-2-carboxylic acid is a pivotal chiral building block in modern

medicinal chemistry and drug development.[1] Its unique stereochemistry is leveraged in the

synthesis of enantiomerically pure pharmaceutical compounds, including antiviral and

antibacterial agents, to enhance biological activity and therapeutic efficacy.[1][2] As with any

specialized reagent, a comprehensive understanding of its properties and associated hazards

is paramount for ensuring laboratory safety and experimental integrity. This guide provides an

in-depth analysis of the safety and handling protocols for (2R,3S)-3-hydroxypyrrolidine-2-
carboxylic acid, grounded in authoritative safety data and best practices for researchers,

scientists, and drug development professionals.

Compound Identification and Physicochemical
Properties
Precise identification is the foundation of chemical safety. (2R,3S)-3-hydroxypyrrolidine-2-
carboxylic acid is a non-proteinogenic amino acid derivative whose properties dictate its
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handling and storage requirements.[2] While generally stable, its classification as a solid irritant

necessitates specific precautions.

Property Value Source(s)

IUPAC Name
(2R,3S)-3-hydroxypyrrolidine-

2-carboxylic acid
PubChem[3]

CAS Number 118492-86-7
MySkinRecipes, CP Lab

Safety[1][4]

Molecular Formula C₅H₉NO₃
MySkinRecipes, CP Lab

Safety[1][4]

Molecular Weight 131.13 g/mol
MySkinRecipes, CP Lab

Safety[1][4]

Physical Form
Solid, typically a white to light

beige powder

Sigma-Aldrich, Alfa

Chemistry[5]

Purity
Commonly supplied at ≥95%

or ≥97%

MySkinRecipes, CP Lab

Safety[1][4]

Storage Temp.

Varies by supplier; typically

Refrigerator (2-8°C) or Room

Temp

Sigma-Aldrich,

MySkinRecipes[1]

Hazard Identification and GHS Classification
Understanding the specific hazards associated with a compound is critical for performing an

accurate risk assessment. The Globally Harmonized System (GHS) provides a standardized

framework for communicating these hazards. The hydrochloride salt of the compound, which is

commonly used, and related structures are classified with the following hazards.[6]

Signal Word:Warning
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GHS Hazard Statement Code Description of Risk

Harmful if swallowed H302

Ingestion of the substance can

lead to adverse health effects.

This necessitates strict

prohibitions on eating or

drinking in the laboratory and

careful handling to avoid

accidental ingestion.[6]

Causes skin irritation H315

Direct contact with the skin can

cause irritation, redness, or

inflammation. This is the

primary reason for the

mandatory use of compatible

chemical-resistant gloves.[6][7]

Causes serious eye irritation H319

The compound can cause

significant, but reversible, eye

irritation upon contact. This

underscores the absolute

requirement for safety glasses

or goggles.[6][7]

May cause respiratory irritation H335

Inhalation of the dust or

powder can irritate the

respiratory tract, leading to

coughing or discomfort. This

hazard dictates that the

compound must be handled in

a well-ventilated area,

preferably a chemical fume

hood.[6][7]

Risk Assessment and Control Workflow
A self-validating safety protocol is not merely a list of rules but a logical workflow that moves

from hazard identification to risk mitigation. The causality is clear: the known hazards (irritation,
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toxicity) dictate the selection of engineering controls, administrative controls, and personal

protective equipment (PPE) to create multiple barriers to exposure.

Risk Assessment Phase

Control Implementation Phase

Safe Handling Protocol

Identify Compound:
(2R,3S)-3-hydroxypyrrolidine-2-carboxylic acid

Review Hazards (SDS):
H302 (Oral Toxicity)
H315 (Skin Irritation)
H319 (Eye Irritation)

H335 (Respiratory Irritation)

Consult SDS

Engineering Controls:
- Chemical Fume Hood

- Safety Shower/Eyewash Station

Mitigate Inhalation Risk

Administrative Controls:
- SOP for Handling Solids
- Restricted Access Area

- Mandatory Training

Standardize Safe Behavior

Personal Protective Equipment (PPE):
- Nitrile Gloves

- Safety Goggles (ANSI Z87.1)
- Lab Coat

Prevent Contact Risk

Execute Experiment

Click to download full resolution via product page

Caption: Risk assessment and control workflow for handling the compound.

Standard Operating Procedure (SOP) for Safe
Handling
This protocol details the essential steps for safely handling solid (2R,3S)-3-
hydroxypyrrolidine-2-carboxylic acid. The causality for each step is rooted in the GHS
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hazards identified in Section 2.

4.1. Required Personal Protective Equipment (PPE)

Eye Protection: ANSI Z87.1-compliant safety goggles are mandatory to protect against

accidental splashes or airborne particles, directly addressing the H319 "Causes serious eye

irritation" hazard.[7][8]

Hand Protection: Compatible chemical-resistant gloves (e.g., nitrile) must be worn at all

times. Gloves must be inspected for integrity before use and removed using the proper

technique to avoid skin contact, mitigating the H315 "Causes skin irritation" hazard.[7][8]

Body Protection: A fully fastened lab coat must be worn to protect skin and clothing.[8]

4.2. Engineering Controls

All weighing and handling of the solid compound must be performed inside a certified

chemical fume hood to prevent inhalation of dust, addressing the H335 "May cause

respiratory irritation" hazard.[8][9]

A safety shower and eyewash station must be readily accessible.[8]

4.3. Step-by-Step Handling Protocol

Preparation: Designate a specific area within the fume hood for the procedure. Ensure the

work surface is clean and uncluttered. Assemble all necessary equipment (spatulas, weigh

boats, glassware) before retrieving the chemical.

Chemical Retrieval: Retrieve the container from its designated storage location (e.g.,

refrigerator).[1] Allow the container to equilibrate to room temperature before opening to

prevent moisture condensation.

Weighing: Place a weigh boat on the analytical balance inside the fume hood and tare the

balance. Carefully use a clean spatula to transfer the desired amount of the solid compound

to the weigh boat. Avoid any actions that could generate dust.
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Transfer: Carefully transfer the weighed solid into the reaction vessel. If necessary, use a

powder funnel to prevent spillage.

Cleanup: Promptly clean any minor spills within the fume hood using a dry method (e.g.,

gently sweeping with paper towels) and place the waste into a designated, sealed waste

container.[9] Do not use water for dry cleanup as it can spread contamination.

Post-Handling: Securely close the main chemical container. Wipe the exterior with a damp

cloth if necessary, and return it to its proper storage location.

Decontamination: Wipe down the work area within the fume hood. Dispose of all

contaminated disposables (gloves, weigh boats, paper towels) in the designated solid

chemical waste container.

Hygiene: Wash hands thoroughly with soap and water after the procedure is complete and

before leaving the laboratory.[7][9]

Emergency Procedures
In the event of an exposure or spill, immediate and correct action is crucial.
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Situation
First-Aid / Spill Response
Protocol

Source(s)

Eye Contact

Immediately flush eyes with

copious amounts of water for

at least 15 minutes,

occasionally lifting the upper

and lower eyelids. Remove

contact lenses if present and

easy to do. Seek immediate

medical attention.

[7][8][10]

Skin Contact

Take off all contaminated

clothing immediately. Flush the

affected skin area with plenty

of soap and water for at least

15 minutes. If skin irritation

occurs or persists, seek

medical advice.

[7][8][10]

Inhalation

Remove the person to fresh air

and keep them in a position

comfortable for breathing. If

the person feels unwell or

breathing is difficult, call a

poison center or physician.

[7][8][11]

Ingestion

Do NOT induce vomiting.

Rinse mouth with water. Call a

poison center or physician if

you feel unwell.

[7][8]

Minor Spill

For a small spill contained

within a fume hood, avoid

generating dust. Gently sweep

up the solid material and place

it in a labeled, sealed container

for hazardous waste disposal.

Clean the spill area thoroughly.

[9]
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Major Spill

Evacuate the area. Alert

laboratory personnel and the

institutional safety officer.

Prevent entry and await

response from trained

emergency personnel.

[9]

Storage and Disposal
6.1. Storage

Store in a tightly closed container in a dry, well-ventilated place.[7][12]

Follow the specific storage temperature recommended by the supplier, which is typically in a

refrigerator (2-8°C) or at room temperature.[1][4]

Store away from incompatible materials, such as strong oxidizing agents.[13]

6.2. Disposal

Chemical waste must be disposed of in accordance with all local, regional, and national

regulations.[7][14]

Dispose of unused product and contaminated packaging as hazardous waste. Do not

dispose of it down the drain or with general laboratory trash.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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